Cas no 959246-52-7 (4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one)

• Product Name: 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one
• CAS No: 959246-52-7
• MF: C₁₈H₂₅N₃O₅
• MW: 363.40820479393
• MDL: MFCD09878781
• CID: 803170
• PubChem ID: 27281788
• Update Time: 2025-07-19

4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one
• 1(2H)-Quinoxalinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4-dihydro-3-oxo-,1,1-dimethylethyl ester
• 1(2H)-Quinoxalinecarboxylicacid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4-dihydro-3-oxo-,1,...
• tert-butyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxo-2,4-dihydroquinoxaline-1-carboxylate
• 1,1-Dimethylethyl 6-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4-dihydro-3-oxo-1(2H)-quinoxalinecarboxylate (ACI)
• DTXSID20650667
• CS-0171897
• tert-Butyl6-((tert-Butoxycarbonyl)amino)-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
• MFCD09878781
• tert-butyl 6-{[(tert-butoxy)carbonyl]amino}-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• C18H25N3O5
• 4-Boc-7-Boc-Amino-3,4-Dihydroquinoxalin-2-One
• 959246-52-7
• AKOS015920481
• 6-tert-Butoxycarbonylamino-3-oxo-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
• tert-Butyl 6-[(tert-butoxycarbonyl)amino]-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
• 4-Boc-7-Bocamino-3 pound not4-dihydroquinoxalin-2-one
• AS-37024
• AC-24606
• tert-butyl 6-(tert-butoxycarbonylamino)-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate

• MDL： MFCD09878781
• Inchi： 1S/C18H25N3O5/c1-17(2,3)25-15(23)19-11-7-8-13-12(9-11)20-14(22)10-21(13)16(24)26-18(4,5)6/h7-9H,10H2,1-6H3,(H,19,23)(H,20,22)
• InChI Key： VFKDJIKUTOOUBN-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C2NC(CN(C2=CC=1)C(OC(C)(C)C)=O)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.17900
• Monoisotopic Mass: 363.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.227
• Boiling Point: 476.9°C at 760 mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.558
• PSA: 96.97000
• LogP: 4.00320

4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one

Comprehensive Overview of 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one (CAS No. 959246-52-7)

4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one (CAS No. 959246-52-7) is a specialized Boc-protected heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the quinoxaline derivatives family, which has garnered significant attention due to its versatile applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of dual Boc (tert-butoxycarbonyl) groups enhances its stability and reactivity, making it a valuable intermediate for peptide coupling and N-protection strategies.

In recent years, the demand for Boc-protected compounds like 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one has surged, driven by advancements in cancer therapeutics and central nervous system (CNS) drug development. Researchers frequently search for "Boc-protected quinoxaline synthesis" or "CAS 959246-52-7 applications," reflecting its relevance in high-throughput screening and medicinal chemistry. Its structural features, including the dihydroquinoxalin-2-one core, enable interactions with biological targets such as G-protein-coupled receptors (GPCRs), aligning with trends in precision medicine.

The synthesis of 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one typically involves multi-step organic reactions, including Boc-deprotection and cyclization protocols. A common query among chemists is "how to purify Boc-protected quinoxalines," highlighting the need for optimized chromatographic techniques like HPLC or flash column chromatography. The compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) further facilitates its use in combinatorial chemistry libraries.

From an industrial perspective, 959246-52-7 is often referenced in patents related to anticancer agents and neuroprotective drugs. Its molecular weight (349.4 g/mol) and logP value (~2.8) suggest favorable bioavailability, a key factor in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. Notably, the rise of AI-driven drug design has increased interest in such scaffolds for virtual screening and molecular docking simulations.

Environmental and safety considerations for 4-Boc-7-Bocamino-3,4-dihydroquinoxalin-2-one emphasize green chemistry principles. Searches like "sustainable synthesis of Boc derivatives" underscore the shift toward catalyst-free reactions and biodegradable solvents. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in GMP-certified facilities.

In conclusion, CAS 959246-52-7 exemplifies the intersection of structural complexity and therapeutic potential. Its role in fragment-based drug discovery and peptide mimetics continues to inspire innovations, addressing unmet needs in oncology and neurology. As the pharmaceutical landscape evolves, this compound remains a cornerstone for next-generation drug candidates.